Cas no 76167-87-8 (2H-Tetrazole,5-[2-(2-methylphenoxy)ethyl]-)

• Product Name: 2H-Tetrazole,5-[2-(2-methylphenoxy)ethyl]-
• CAS No: 76167-87-8
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 577955
• PubChem ID: 3059151
• Update Time: 2025-04-19

2H-Tetrazole,5-[2-(2-methylphenoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[2-(2-methylphenoxy)ethyl]-
• 5-[2-(2-Methylphenoxy)ethyl]-1H-tetrazole
• 5-[2-(2-methylphenoxy)ethyl]-2H-tetrazole
• 1H-Tetrazole, 5-(2-(2-methylphenoxy)ethyl)-
• DTXSID60227034
• 76167-87-8
• 5-(2-(2-Methylphenoxy)ethyl)-1H-tetrazole

• Inchi： 1S/C10H12N4O/c1-8-4-2-3-5-9(8)15-7-6-10-11-13-14-12-10/h2-5H,6-7H2,1H3,(H,11,12,13,14)
• InChI Key： MDUUFIVWPPVKGL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CCC1N=NNN=1

Computed Properties

• Exact Mass: 204.10126
• Monoisotopic Mass: 204.101111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: 1.8

Experimental Properties

• Density: 1.238
• Boiling Point: 396.9°Cat760mmHg
• Flash Point: 144°C
• Refractive Index: 1.589
• PSA: 63.69